Cas no 187535-79-1 (L-Alanine, N-butyl-)
L-Alanine, N-butyl- structure
Product Name:L-Alanine, N-butyl-
CAS No:187535-79-1
MF:C7H15NO2
MW:145.199502229691
CID:115043
PubChem ID:22822822
Update Time:2025-04-18
L-Alanine, N-butyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-butyl-
- (2S)-2-(butylamino)propanoic acid
- L-Alanine, N-butyl- (9CI)
- SCHEMBL574347
- DTXSID50628435
- N-Butyl-L-alanine
- 187535-79-1
- AKOS006355640
-
- Inchi: 1S/C7H15NO2/c1-3-4-5-8-6(2)7(9)10/h6,8H,3-5H2,1-2H3,(H,9,10)/t6-/m0/s1
- InChI Key: DVVNPYAVFWSKAB-LURJTMIESA-N
- SMILES: OC([C@H](C)NCCCC)=O
Computed Properties
- Exact Mass: 145.11035
- Monoisotopic Mass: 145.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
L-Alanine, N-butyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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